Cas no 347186-39-4 (N-Boc-cis-3-amino-cyclohexaneacetic acid)

• Product Name: N-Boc-cis-3-amino-cyclohexaneacetic acid
• CAS No: 347186-39-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5331348
• Update Time: 2025-06-22

N-Boc-cis-3-amino-cyclohexaneacetic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-cis-3-amino-cyclohexaneacetic acid

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-10-6-4-5-9(7-10)8-11(15)16/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t9-,10+/m1/s1
• InChI Key： NIMCENZKSRCKGF-ZJUUUORDSA-N
• SMILES： [C@@H]1(CC(O)=O)CCC[C@H](NC(OC(C)(C)C)=O)C1

Additional information on N-Boc-cis-3-amino-cyclohexaneacetic acid

N-Boc-cis-3-amino-cyclohexaneacetic Acid: A Comprehensive Overview

N-Boc-cis-3-amino-cyclohexaneacetic acid, with the CAS number 347186-39-4, is a significant compound in the field of organic chemistry and drug discovery. This compound is particularly notable for its role in peptide synthesis and its potential applications in medicinal chemistry. The N-Boc protecting group, which stands for tert-butoxycarbonyl, is widely used in peptide synthesis to protect amino groups during the synthesis process. The cis configuration refers to the spatial arrangement of substituents around the chiral center, which is critical for the compound's biological activity and selectivity.

The cyclohexaneacetic acid moiety in this compound provides a rigid structure that can enhance the bioavailability and stability of the molecule. Recent studies have shown that this compound exhibits promising properties in terms of solubility and permeability, making it a valuable building block for drug development. Researchers have also explored its potential as a precursor for more complex molecules, such as cyclic peptides and macrocycles, which are increasingly important in therapeutic applications.

One of the most exciting developments involving N-Boc-cis-3-amino-cyclohexaneacetic acid is its use in the synthesis of bioactive compounds. For instance, this compound has been employed as a key intermediate in the construction of peptide-based drugs targeting various disease states, including cancer and infectious diseases. The ability to control stereochemistry during synthesis has been a major focus, as it directly impacts the efficacy and safety of the resulting drugs.

From a synthetic perspective, N-Boc-cis-3-amino-cyclohexaneacetic acid can be prepared through several routes, including ring-opening reactions of epoxides or through enantioselective catalysis. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. Recent advancements in asymmetric catalysis have further enhanced the efficiency of these processes, making large-scale production more feasible.

In terms of biological activity, N-Boc-cis-3-amino-cyclohexaneacetic acid has shown potential as a modulator of protein-protein interactions (PPIs), a challenging but highly rewarding area in drug discovery. PPIs are involved in numerous cellular processes, and disrupting or enhancing these interactions can lead to novel therapeutic strategies. The compound's ability to bind to specific proteins with high affinity has been validated through various assays, including surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC).

Another area where N-Boc-cis-3-amino-cyclohexaneacetic acid has garnered attention is its role in click chemistry. Click reactions are known for their efficiency and selectivity under mild conditions, making them ideal for constructing complex molecules. By incorporating this compound into click reaction protocols, researchers have been able to develop libraries of compounds with diverse structures and functionalities.

Looking ahead, the continued exploration of N-Boc-cis-3-amino-cyclohexaneacetic acid's properties will undoubtedly yield new insights into its potential applications. Its versatility as both a building block and an active molecule positions it as a valuable asset in the chemist's toolkit. As research progresses, we can expect to see this compound playing an even more prominent role in advancing drug discovery and development.